Cas no 1107041-07-5 (4-(2-Methoxyphenyl)phenylboronic Acid)

• Product Name: 4-(2-Methoxyphenyl)phenylboronic Acid
• CAS No: 1107041-07-5
• MF: C₁₃H₁₃BO₃
• MW: 228.051523923874
• MDL: MFCD08701729
• CID: 1194751
• PubChem ID: 23005385
• Update Time: 2025-04-20

4-(2-Methoxyphenyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (2'-methoxy-4-biphenylyl)boronic Acid
• KB-80157
• 2'-methoxybiphenyl-4-ylboronic acid
• 2-methoxybiphenyl-4-amine hydrochloride
• 4-phenyl-m-anisidine hcl
• AKOS015844633
• ST51041949
• AC1MC2IC
• 3-methoxy-4-phenylaniline hydrochloride
• SureCN2097510
• CTK8E5444
• 2-methoxybiphenyl-4-amine hydrochloride;4-phenyl-m-anisidine hcl;3-methoxy-4-phenylaniline hydrochloride;2'-methoxybiphenyl-4-ylboronic acid;
• MFCD08701729
• QBMUOUYHVBGWDH-UHFFFAOYSA-N
• (2'-Methoxybiphenyl-4-yl)boronic acid
• AKOS004113885
• 4-(2-METHOXYPHENYL)PHENYLBORONIC ACID
• BS-26276
• 1107041-07-5
• CS-0178433
• [4-(2-methoxyphenyl)phenyl]boronic acid
• 4-(2-METHOXYPHENYL)PHENYLBORONICACID
• 4-(2-Methoxyphenyl)phenylboronic Acid

• MDL： MFCD08701729
• Inchi： 1S/C13H13BO3/c1-17-13-5-3-2-4-12(13)10-6-8-11(9-7-10)14(15)16/h2-9,15-16H,1H3
• InChI Key： QBMUOUYHVBGWDH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 228.09600
• Monoisotopic Mass: 228.0957744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 1.04200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives